Cas no 81441-04-5 (2-(methylsulfanyl)-4,5-dihydro-1,3-oxazole)

81441-04-5 structure
Product name:2-(methylsulfanyl)-4,5-dihydro-1,3-oxazole
2-(methylsulfanyl)-4,5-dihydro-1,3-oxazole Chemical and Physical Properties
Names and Identifiers
-
- 81441-04-5
- 2-(methylsulfanyl)-4,5-dihydro-1,3-oxazole
- EN300-27102176
- 2-Methylsulfanyl-4,5-dihydro-oxazole
- 2-methylthiooxazoline
- 2-(methylthio)-4,5-dihydrooxazole
- SCHEMBL3730420
- Oxazole, 4,5-dihydro-2-(methylthio)-
-
- MDL: MFCD34551214
- Inchi: 1S/C4H7NOS/c1-7-4-5-2-3-6-4/h2-3H2,1H3
- InChI Key: XDIASJCZMJPICQ-UHFFFAOYSA-N
- SMILES: S(C)C1=NCCO1
Computed Properties
- Exact Mass: 117.02483502g/mol
- Monoisotopic Mass: 117.02483502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 91.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 46.9Ų
Experimental Properties
- Density: 1.26±0.1 g/cm3(Predicted)
- Boiling Point: 161.6±23.0 °C(Predicted)
- pka: 5.23±0.50(Predicted)
2-(methylsulfanyl)-4,5-dihydro-1,3-oxazole Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-27102176-0.1g |
2-(methylsulfanyl)-4,5-dihydro-1,3-oxazole |
81441-04-5 | 95.0% | 0.1g |
$868.0 | 2025-03-20 | |
Enamine | EN300-27102176-10.0g |
2-(methylsulfanyl)-4,5-dihydro-1,3-oxazole |
81441-04-5 | 95.0% | 10.0g |
$4243.0 | 2025-03-20 | |
Enamine | EN300-27102176-0.5g |
2-(methylsulfanyl)-4,5-dihydro-1,3-oxazole |
81441-04-5 | 95.0% | 0.5g |
$947.0 | 2025-03-20 | |
Enamine | EN300-27102176-1.0g |
2-(methylsulfanyl)-4,5-dihydro-1,3-oxazole |
81441-04-5 | 95.0% | 1.0g |
$987.0 | 2025-03-20 | |
Enamine | EN300-27102176-1g |
2-(methylsulfanyl)-4,5-dihydro-1,3-oxazole |
81441-04-5 | 1g |
$987.0 | 2023-09-11 | ||
Enamine | EN300-27102176-5g |
2-(methylsulfanyl)-4,5-dihydro-1,3-oxazole |
81441-04-5 | 5g |
$2861.0 | 2023-09-11 | ||
Enamine | EN300-27102176-0.25g |
2-(methylsulfanyl)-4,5-dihydro-1,3-oxazole |
81441-04-5 | 95.0% | 0.25g |
$908.0 | 2025-03-20 | |
Enamine | EN300-27102176-5.0g |
2-(methylsulfanyl)-4,5-dihydro-1,3-oxazole |
81441-04-5 | 95.0% | 5.0g |
$2861.0 | 2025-03-20 | |
Enamine | EN300-27102176-10g |
2-(methylsulfanyl)-4,5-dihydro-1,3-oxazole |
81441-04-5 | 10g |
$4243.0 | 2023-09-11 | ||
Enamine | EN300-27102176-2.5g |
2-(methylsulfanyl)-4,5-dihydro-1,3-oxazole |
81441-04-5 | 95.0% | 2.5g |
$1934.0 | 2025-03-20 |
2-(methylsulfanyl)-4,5-dihydro-1,3-oxazole Related Literature
-
Haiping Pan,Yan Shen,Jiashun Duan,Kai Lu Phys. Chem. Chem. Phys., 2016,18, 9897-9901
-
Daniel Sieh,Julia Schöffel,Peter Burger Dalton Trans., 2011,40, 9512-9524
-
James K. Harper,David M. Grant Phys. Chem. Chem. Phys., 2007,9, 6083-6097
-
4. Spectroscopic studies of the optical properties of carbon dots: recent advances and future prospectsQingnan Zhao,Wei Song,Bing Zhao,Bai Yang Mater. Chem. Front., 2020,4, 472-488
-
M. Malavolti,A. Brandi,A. Salvini,D. Giomi RSC Adv., 2015,5, 77341-77347
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